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Compound of Interest

Compound Name: DT-061

cat. No.: B607218

DT-061 is an orally bioavailable small molecule activator of protein phosphatase 2A (PP2A),
playing a significant role in research, particularly in studies related to KRAS-driven tumor
growth.[1][2] Adherence to proper disposal procedures is crucial for maintaining laboratory
safety and environmental protection. This document provides essential information for the safe
handling and disposal of DT-061.

Safety and Handling

Before disposal, it is imperative to follow standard laboratory safety protocols when handling
DT-061. This includes wearing appropriate personal protective equipment (PPE) such as
gloves, eye protection, and a lab coat. In case of contact, flush the affected area with copious
amounts of water.[3] If inhalation occurs, move to fresh air.[3] For ingestion, wash out the
mouth with water and do not induce vomiting; seek medical attention immediately.[3]

Chemical and Physical Properties

A summary of the key chemical and physical properties of DT-061 is provided in the table
below. Understanding these properties is essential for safe handling and disposal.
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Property Value

CAS Number 1809427-19-7[1][3][4][5][6]

Molecular Formula C25H23F3N205S[1][3][4][6]

Molecular Weight 520.52 g/mol [1][3][4][5][6]

Appearance Solid[1]

Solubility 10 mM in DMSO[1]

Storage (Solid) -20°C for 12 months; 4°C for 6 months[1]
Storage (In Solvent) -80°C for 6 months; -20°C for 6 months[1]

Disposal Procedures

While one Safety Data Sheet (SDS) for DT-061 states that it is not classified as a hazardous
substance or mixture, it is best practice to handle all research chemicals with caution and to
follow established protocols for chemical waste disposal.[3]

Step-by-Step Disposal Guide:
» Waste Identification and Segregation:

o Solid Waste: Collect unused or expired DT-061 powder in a clearly labeled, sealed
container designated for chemical waste.

o Liquid Waste: Solutions containing DT-061 should be collected in a separate, sealed, and
clearly labeled waste container. Do not mix with other incompatible waste streams.

o Contaminated Materials: Any materials that have come into contact with DT-061, such as
pipette tips, gloves, and bench paper, should be considered contaminated and disposed of
as chemical waste.

¢ Waste Collection and Storage:

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.
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o Ensure all waste containers are properly labeled with the chemical name ("DT-061") and
any known hazard information.

o Professional Disposal:

o ltis strongly recommended to entrust the disposal of DT-061 waste to a licensed
professional waste disposal company.[7]

o Follow all applicable local, state, and federal regulations for the disposal of laboratory
chemical waste.[7]

o Incineration in a facility equipped with appropriate scrubbers is a common and effective
method for the disposal of chemical waste.[7]

Experimental Workflow for DT-061 Disposal

The following diagram illustrates a general workflow for the proper disposal of DT-061 from a
research laboratory setting.
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DT-061 Waste Disposal Workflow

Signaling Pathway of DT-061
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DT-061 functions as an activator of PP2A, which in turn can inhibit KRAS-driven tumor growth
by affecting downstream signaling pathways, including the suppression of p-AKT and MYC.[4]
The diagram below illustrates this simplified signaling pathway.
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Simplified Signaling Pathway of DT-061

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DT-061 (SMAP DT-061, NZ-8-061) | PP2A activator | ProbeChem Biochemicals
[probechem.com]

medchemexpress.com [medchemexpress.com]

file.medchemexpress.com [file.medchemexpress.com]

2.
3.
e 4. medkoo.com [medkoo.com]
5. selleckchem.com [selleckchem.com]
6. DT-061 - MedChem Express [bioscience.co.uk]
7. unit.aist.go.jp [unit.aist.go.jp]

 To cite this document: BenchChem. [Proper Disposal Procedures for DT-061]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b607218#dt-061-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b607218?utm_src=pdf-body
https://www.benchchem.com/product/b607218?utm_src=pdf-custom-synthesis
https://www.probechem.com/products_DT-061.html
https://www.probechem.com/products_DT-061.html
https://www.medchemexpress.com/DT-061.html
https://file.medchemexpress.com/batch_PDF/HY-112929/DT-061-SDS-MedChemExpress.pdf
https://www.medkoo.com/products/30370
https://www.selleckchem.com/datasheet/dt-061-smap-S877401-DataSheet.html
https://www.bioscience.co.uk/product~933914
https://unit.aist.go.jp/nmij/english/refmate/crm/sds/4229a_en_M.pdf
https://www.benchchem.com/product/b607218#dt-061-proper-disposal-procedures
https://www.benchchem.com/product/b607218#dt-061-proper-disposal-procedures
https://www.benchchem.com/product/b607218#dt-061-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607218?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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